5,7-Dimethyl-3-pyridin-4-yl-pyrido(3,4-e)(1,2,4)triazin-8-ylamine

Specification

• CAS No.: 121845-82-7
• Molecular Formula: C13H12N6
• Molecular Weight: 252.27 g/mol
• IUPAC Name: 5,7-dimethyl-3-pyridin-4-ylpyrido[3,4-e][1,2,4]triazin-8-amine
• Standard InChI: InChI=1S/C13H12N6/c1-7-10(14)12-11(8(2)16-7)17-13(19-18-12)9-3-5-15-6-4-9/h3-6H,14H2,1-2H3
• Standard InChI Key: HDNSTRPKPZGAGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C(=N1)C)N=C(N=N2)C3=CC=NC=C3)N

Introduction

Structural Characterization and Molecular Properties

Core Architecture and Substituent Configuration

The compound features a pyrido[3,4-e][1,2,]triazine backbone, a bicyclic system formed by the fusion of pyridine and triazine rings. Key structural elements include:

• Methyl groups at positions 5 and 7 of the pyrido ring

• Pyridin-4-yl substituent at position 3

• Primary amine at position 8

This arrangement creates a planar, π-conjugated system with three distinct nitrogen-rich regions, as evidenced by the SMILES notation CC1=C(C2=C(C(=N1)C)N=C(N=N2)C3=CC=NC=C3)N. The molecular formula (C13H12N6) corresponds to a molecular weight of 252.27 g/mol, with exact mass calculated at 252.11234441 Da.

Computed Physicochemical Properties

Critical parameters influencing bioavailability and reactivity include:

Property	Value	Method Reference
XLogP3-AA (lipophilicity)	0.3	XLogP3 3.0
Hydrogen Bond Donors	1	Cactvs 3.4.8.18
Hydrogen Bond Acceptors	6	Cactvs 3.4.8.18
Topological PSA	90.5 Ų	Cactvs 3.4.8.18
Rotatable Bonds	1	Cactvs 3.4.8.18

The moderate lipophilicity (XLogP3-AA = 0.3) suggests balanced solubility-permeability characteristics, while the high polar surface area indicates potential for forming multiple hydrogen bonds.

Synthetic Methodology

Multi-Step Synthesis Pathways

Industrial synthesis typically employs sequential cyclization and functionalization reactions:

• Core Formation: Condensation of 4-aminonicotinic acid derivatives with hydrazine precursors under acidic conditions.

• Methyl Group Introduction: Friedel-Crafts alkylation using methyl chloride at positions 5 and 7.

• Pyridinyl Substitution: Buchwald-Hartwig amination for introducing the pyridin-4-yl group.

Key optimization parameters include:

• Temperature control (80-120°C range)

• Solvent selection (polar aprotic solvents preferred)

• Catalytic systems (palladium-based catalysts for cross-coupling)

Purification and Characterization

Post-synthetic processing involves:

• Column chromatography (silica gel, ethyl acetate/hexane gradient)

• Recrystallization from ethanol/water mixtures

• Validation via LC-MS (ESI+ m/z 253.12 [M+H]+) and 1H NMR (δ 8.85 ppm pyridine protons)

Against reference strains:

Organism	MIC (μg/mL)
S. aureus ATCC 29213	16
E. coli ATCC 25922	>64
C. albicans SC5314	32

The selective Gram-positive activity suggests potential as a narrow-spectrum antibacterial agent.

Computational Modeling and SAR Studies

Molecular Docking Simulations

Docking studies with CDK2 (PDB 1HCL) reveal:

• Hydrogen bonding between the C8 amine and Asp145

• π-π interaction between pyridinyl group and Phe82

• Methyl groups occupying hydrophobic subpocket

Structure-Activity Relationship Insights

Modifications impacting potency:

• C8 amine replacement: 10-fold ↓ activity with acetyl group

• Pyridinyl substitution: 3-pyridinyl > 4-pyridinyl > phenyl

• Methyl deletion: Complete loss of antimicrobial activity

Pharmacokinetic Predictions

ADMET profiling using QikProp:

Parameter	Predicted Value
Caco-2 permeability	112 nm/s
MDCK permeability	4.8 × 10⁻⁶ cm/s
Plasma Protein Binding	89%
CYP3A4 inhibition	Non-inhibitor

The favorable permeability and moderate protein binding suggest potential for oral bioavailability.

Industrial Applications and Patent Landscape

Pharmaceutical Development

• USPTO Patent US20230210928A1: Use in combination therapies for resistant infections

• EP Patent EP4159134A1: Formulation as kinase inhibitor nanocrystals

Agricultural Chemistry

Preliminary data shows:

• 78% inhibition of Phytophthora infestans zoospores at 50 ppm

• No phytotoxicity observed in Solanum lycopersicum up to 200 ppm